Cas no 1188363-01-0 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide)

• Product name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
• CAS No: 1188363-01-0
• MF: C₁₆H₁₇N₃O₅S₂
• MW: 395.453281164169
• CID: 5763134
• PubChem ID: 18093575

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide
• AKOS024500108
• VU0637154-1
• F5142-0073
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-methylsulfonylpyrrolidine-2-carboxamide
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
• 1188363-01-0

• Inchi： 1S/C16H17N3O5S2/c1-26(21,22)19-6-2-3-12(19)15(20)18-16-17-11(8-25-16)10-4-5-13-14(7-10)24-9-23-13/h4-5,7-8,12H,2-3,6,9H2,1H3,(H,17,18,20)
• InChI Key： YJFYBZXLMIQFIQ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C(NC1=NC(=CS1)C1=CC=C2C(=C1)OCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 395.06096300g/mol
• Monoisotopic Mass: 395.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide

Comprehensive Analysis of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide (CAS No. 1188363-01-0)

The compound N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide, identified by its CAS No. 1188363-01-0, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzodioxole moiety with a thiazole ring and a methanesulfonylpyrrolidine group. Such complexity makes it a subject of interest for researchers exploring novel drug candidates and molecular interactions.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds, particularly those containing thiazole and benzodioxole structures. These motifs are frequently associated with bioactive properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the methanesulfonyl group in this compound further enhances its potential as a versatile intermediate in medicinal chemistry. Researchers often search for "thiazole derivatives in drug discovery" or "benzodioxole-based bioactive compounds," reflecting the relevance of this molecule in contemporary studies.

From a synthetic perspective, CAS No. 1188363-01-0 exemplifies the challenges and opportunities in modern organic chemistry. Its multi-component structure requires precise control over reaction conditions, making it a valuable case study for advanced synthetic methodologies. Laboratories focusing on "complex heterocycle synthesis" or "sulfonamide derivatives" may find this compound particularly intriguing. Additionally, its potential applications in "targeted drug delivery systems" align with current healthcare innovations, where specificity and efficacy are paramount.

The physicochemical properties of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide also warrant attention. Its solubility, stability, and bioavailability are critical factors for researchers investigating its practical utility. Queries such as "improving solubility of sulfonamide compounds" or "structural optimization of thiazole derivatives" are common in academic and industrial settings, underscoring the compound's relevance to ongoing scientific discourse.

In conclusion, CAS No. 1188363-01-0 represents a compelling example of how intricate molecular design can open doors to innovative therapeutic solutions. Its combination of benzodioxole, thiazole, and methanesulfonyl functionalities positions it at the intersection of multiple research frontiers. As the scientific community continues to explore "next-generation heterocyclic scaffolds" and "multi-target drug development," this compound is poised to remain a topic of significant interest and investigation.